3-(4-chlorophenyl)-9-cyclopropyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-(4-chlorophenyl)-9-cyclopropyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C20H16ClNO3/c21-13-3-1-12(2-4-13)17-10-24-20-15(19(17)23)7-8-18-16(20)9-22(11-25-18)14-5-6-14/h1-4,7-8,10,14H,5-6,9,11H2
• InChI Key: VXRWSAZSEAKHSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CC3=C(C=CC4=C3OC=C(C4=O)C5=CC=C(C=C5)Cl)OC2
• Molecular Formula: C20H16ClNO3
• Molecular Weight: 353.8 g/mol

Description

3-(4-chlorophenyl)-9-cyclopropyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C20H16ClNO3 and its molecular weight is 353.8. The purity is usually 95%.
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Scientific Research Applications

Structural and Spectroscopic Characterization

Studies have focused on understanding the molecular structure and spectroscopic properties of compounds similar to the specified chemical. For instance, research on 4-(4-chlorophenyl)-2-oxo-1,2,5,6-tetrahydrobenzo[h]quinoline-3-carbonitrile and related dyes using DFT and TD-DFT/PCM calculations have provided insights into their structural parameters, spectroscopic characterization including FT-IR, NMR, UV-Vis absorption, and fluorescence emission spectra, as well as NBO analyses for intermolecular electronic interactions (Wazzan, Al-Qurashi, & Faidallah, 2016). These studies contribute to the broader understanding of the electronic and structural properties of similar compounds, which can be crucial for their applications in various fields such as materials science and pharmacology.

Biological Activity and Applications

The antioxidant properties of compounds structurally related to 3-(4-chlorophenyl)-9-cyclopropyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one have been evaluated, revealing their potential as sources of biologically active compounds with significant antioxidant capabilities. This is evidenced by the study on the antioxidant activity of cyclohexene-fused oxazines, which highlights the biological relevance of such compounds (Firpo et al., 2019). Understanding the antioxidant properties of these compounds can lead to the development of new therapeutic agents or additives with health benefits.

Antimicrobial and Antitumor Potential

Research on related heterocyclic compounds has also explored their antimicrobial and antitumor potential. For example, studies have synthesized and evaluated the biological activities of new polyheterocyclic systems containing 1,2,4-triazine moieties, demonstrating significant antimicrobial activity (Abdel-Monem, 2010). These findings suggest that compounds with similar structures could possess valuable biological activities, making them candidates for further drug development and research in combating various diseases.